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Compound of Interest

Compound Name: 2-Butoxyethyl acetate

Cat. No.: B086340

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to both personal safety and the integrity of experimental outcomes. This
guide provides essential, immediate safety and logistical information for the handling of 2-
Butoxyethyl acetate, a common solvent in laboratory settings. Adherence to these procedures
will help ensure a safe and compliant laboratory environment.

Essential Safety and Physical Properties

A thorough understanding of the chemical's properties is the first step in safe handling. Below is
a summary of key quantitative data for 2-Butoxyethyl acetate.
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Property Value

Occupational Exposure Limits

OSHA PEL None established
NIOSH REL TWA 5 ppm (33 mg/m3)[1][2]
ACGIH TLV TWA 20 ppm[3]

Physical Properties

Flash Point 71 °C (160 °F) - Closed Cupl[2][4]
Boiling Point 192 °C (378 °F)[2][4]

Melting Point -64 °C (-83 °F)[4][5]

Vapor Pressure 0.3 mmHg at 20°C[2]
Autoignition Temperature 340 °C (644 °F)[2][4]

Storage

Recommended Storage Temperature 15-25°C (59 - 77 °F)[6]

Operational Plan for Handling 2-Butoxyethyl Acetate

A systematic approach to handling 2-Butoxyethyl acetate is crucial. The following step-by-
step protocol outlines the necessary procedures from preparation to disposal.

Pre-Handling and Preparation

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment, considering the quantities of 2-Butoxyethyl acetate to be used and the
potential for exposure.

o Engineering Controls: Ensure work is conducted in a well-ventilated area. A chemical fume
hood is recommended for procedures that may generate vapors.

o Personal Protective Equipment (PPE): Don the following mandatory PPE before handling the
chemical:
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o Eye Protection: Safety glasses with side shields or chemical goggles are required.

o Hand Protection: Wear chemical-resistant gloves. While PVC gloves have been
mentioned, it is crucial to consult a glove compatibility chart for the specific brand and
model to ensure adequate protection against 2-Butoxyethyl acetate.

o Skin and Body Protection: A standard laboratory coat is required. For larger quantities or
tasks with a higher risk of splashing, a chemical-resistant apron should also be worn.

o Respiratory Protection: If working outside of a fume hood or in an area with inadequate
ventilation where vapor concentrations may exceed exposure limits, a NIOSH-approved
respirator with an organic vapor cartridge is necessary.[7][8]

Handling Procedures

o Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to
avoid splashing. Use a funnel for transferring to smaller containers.

o Heating: Avoid heating 2-Butoxyethyl acetate near open flames or other ignition sources
due to its combustible nature.[9] If heating is necessary, use a well-controlled heating mantle
or water bath within a fume hood.

e Mixing: When mixing with other substances, add 2-Butoxyethyl acetate slowly while stirring
to prevent splashing and uncontrolled reactions.

Storage

» Container: Keep the chemical in its original, tightly sealed container when not in use.[6]

e Location: Store in a cool, dry, well-ventilated area away from direct sunlight, heat, and
ignition sources.[6]

¢ Incompatible Materials: Store separately from strong oxidizing agents.[1][2][4]

Disposal Plan

Proper disposal of 2-Butoxyethyl acetate and its contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.
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Waste Collection: Collect all waste containing 2-Butoxyethyl acetate in a designated,
properly labeled, and sealed hazardous waste container.

Contaminated Materials: Any materials used to clean up spills, such as absorbent pads, as
well as disposable PPE that has come into contact with the chemical, should be disposed of
as hazardous waste.

Consult Regulations: Dispose of the hazardous waste in accordance with all local, state, and
federal regulations. Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance on waste disposal procedures. Do not pour 2-Butoxyethyl
acetate down the drain.[10]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is vital.

First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[10]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.[10][11]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration. Seek immediate medical attention.[9][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[10][11]

Spill Response Workflow

The following diagram outlines the logical steps to take in the event of a 2-Butoxyethyl

acetate spill.
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2-Butoxyethyl Acetate Spill Response
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Caption: Workflow for handling a 2-Butoxyethyl acetate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CDC - NIOSH Pocket Guide to Chemical Hazards - 2-Butoxyethanol acetate [cdc.gov]

2. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]

3. 2-BUTOXYETHYL ACETATE (BUTYL CELLOSOLVE ACETATE) | Occupational Safety
and Health Administration [osha.gov]

e 4. spectrumchemical.com [spectrumchemical.com]
o 5. assets.thermofisher.cn [assets.thermofisher.cn]
e 6. carlroth.com [carlroth.com]

e 7. PUBLIC HEALTH STATEMENT - Toxicological Profile for 2-Butoxyethanol and 2-
Butoxyethanol Acetate - NCBI Bookshelf [ncbi.nlm.nih.gov]

e 8. merckmillipore.com [merckmillipore.com]

e 9. 2-butoxyethyl acetate, 112-07-2 [thegoodscentscompany.com]
e 10. osha.gov [osha.gov]

e 11. hpc-standards.com [hpc-standards.com]

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-Butoxyethyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086340#personal-protective-equipment-for-handling-
2-butoxyethyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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